Cas no 327092-59-1 (4-chloro-3-(2-methoxy-5-nitrophenyl)sulfamoylbenzoic acid)

• Product Name: 4-chloro-3-(2-methoxy-5-nitrophenyl)sulfamoylbenzoic acid
• CAS No: 327092-59-1
• CID: 4646168
• Update Time: 2025-06-08

4-chloro-3-(2-methoxy-5-nitrophenyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-[(2-methoxy-5-nitrophenyl)sulfamoyl]benzoic acid
• 4-chloro-3-(2-methoxy-5-nitrophenyl)sulfamoylbenzoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-chloro-3-(2-methoxy-5-nitrophenyl)sulfamoylbenzoic acid

Research Briefing on 4-chloro-3-(2-methoxy-5-nitrophenyl)sulfamoylbenzoic acid (CAS: 327092-59-1)

In recent years, the compound 4-chloro-3-(2-methoxy-5-nitrophenyl)sulfamoylbenzoic acid (CAS: 327092-59-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel bioactive molecules. The unique structural features of this compound, including the sulfamoyl and benzoic acid moieties, contribute to its diverse pharmacological properties, making it a subject of intensive investigation.

Recent studies have focused on the synthesis and optimization of 4-chloro-3-(2-methoxy-5-nitrophenyl)sulfamoylbenzoic acid to enhance its bioavailability and target specificity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its purity. Additionally, computational modeling and molecular docking studies have provided insights into its potential binding interactions with biological targets, particularly enzymes involved in inflammatory and metabolic pathways.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma, epilepsy, and cancer. In vitro and in vivo studies have demonstrated its efficacy in modulating enzyme activity, with a favorable safety profile compared to existing inhibitors. These findings suggest that 4-chloro-3-(2-methoxy-5-nitrophenyl)sulfamoylbenzoic acid could serve as a lead compound for the development of next-generation therapeutics.

Further investigations have explored the compound's potential applications in drug delivery systems. Its chemical stability and solubility profile make it an attractive candidate for formulation into nanoparticles and liposomes, which could improve its pharmacokinetic properties. Preliminary studies have shown enhanced drug retention and targeted delivery in animal models, paving the way for future clinical trials.

In conclusion, the ongoing research on 4-chloro-3-(2-methoxy-5-nitrophenyl)sulfamoylbenzoic acid (CAS: 327092-59-1) highlights its multifaceted potential in drug discovery and development. The compound's unique chemical properties and promising biological activities position it as a valuable asset in the pursuit of innovative therapies for a range of diseases. Continued exploration of its mechanisms of action and optimization of its pharmacological profile will be critical to translating these findings into clinical applications.